Cas no 7050-25-1 ((3?,5?,20S)-Pregnane-3,20-diamine)

(3?,5?,20S)-Pregnane-3,20-diamine structure
7050-25-1 structure
Product Name:(3?,5?,20S)-Pregnane-3,20-diamine
CAS No:7050-25-1
MF:C21H38N2
MW:318.53982591629
CID:2046575
Update Time:2025-03-11

(3?,5?,20S)-Pregnane-3,20-diamine Chemical and Physical Properties

Names and Identifiers

    • (3?,5?,20S)-Pregnane-3,20-diamine
    • (20S)-5α-Pregnane-3β,20-diamine
    • Dihydroirehdiamine A
    • Pregnane-3,20-diamine, (3β,5α,20S)- (9CI)
    • Inchi: 1S/C21H38N2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19H,4-12,22-23H2,1-3H3
    • InChI Key: OCWHBSAXYVHWBP-UHFFFAOYSA-N
    • SMILES: CC(C1C2(C(C3C(CC2)C2(C(CC(CC2)N)CC3)C)CC1)C)N

Computed Properties

  • Exact Mass: 318.303
  • Monoisotopic Mass: 318.303
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2

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